Cas no 1196396-29-8 (2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1196396-29-8
• MF: C₁₇H₂₅BO₃
• MW: 288.189605474472
• CID: 4685252
• PubChem ID: 66915618
• Update Time: 2025-10-29

2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[3-(cyclopentyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 2-(3-(Cyclopentyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• IZQHPCQIABNPEK-UHFFFAOYSA-N
• 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1706486
• 2-(4-(Cyclopentyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL1129399
• 1196396-29-8
• 2-(4-cyclopentyloxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-[4-(cyclopentyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G63249
• AKOS018219268
• MFCD16451304
• 2-(4-cyclopentyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• starbld0018716

• Inchi： 1S/C17H25BO3/c1-16(2)17(3,4)21-18(20-16)13-8-7-11-15(12-13)19-14-9-5-6-10-14/h7-8,11-12,14H,5-6,9-10H2,1-4H3
• InChI Key： IZQHPCQIABNPEK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.1896748g/mol
• Monoisotopic Mass: 288.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1196396-29-8)

2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1196396-29-8) is a boronic ester derivative that has gained significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of biologically active molecules. Recent studies have focused on exploring its potential as a building block for novel therapeutic agents, particularly in the areas of oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this boronic ester in the synthesis of novel kinase inhibitors. Researchers utilized 1196396-29-8 as a crucial intermediate to develop a series of potent and selective PI3K inhibitors, showing promising results in preclinical models of cancer. The compound's stability and reactivity profile made it particularly suitable for the multi-step synthetic routes required for these complex molecules.

In the field of radiopharmaceuticals, recent work has highlighted the potential of 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a precursor for boron neutron capture therapy (BNCT) agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of new boron-containing compounds derived from this intermediate, showing enhanced tumor-targeting capabilities and improved pharmacokinetic properties compared to previous generations of BNCT agents.

The compound's unique structural features, particularly the cyclopentyloxy moiety, have been the subject of recent structure-activity relationship (SAR) studies. Research published in European Journal of Medicinal Chemistry (2024) demonstrated how modifications to this group can significantly influence the biological activity of resulting compounds, opening new avenues for drug design optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of production methods for 1196396-29-8. A 2023 paper in Organic Process Research & Development described a novel continuous flow synthesis approach that significantly reduces reaction times and improves yield compared to traditional batch methods, addressing one of the key challenges in the large-scale production of this valuable intermediate.

Looking forward, the unique properties of 2-4-(cyclopentyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane continue to make it a compound of significant interest in pharmaceutical research. Ongoing studies are exploring its applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras), representing promising directions for future therapeutic development.